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Compound of Interest

Compound Name: CGP-79807

CAS No.: 1229665-91-1

Cat. No.: B1668542

Get Quote

Executive Safety Summary
CGP-79807 is a highly potent, purine-based Cyclin-Dependent Kinase (CDK) inhibitor,

specifically targeting CDK1 and CDK2. As an experimental antineoplastic agent designed to

arrest the cell cycle, it must be treated as a High-Potency Active Pharmaceutical Ingredient

(HPAPI).

Unlike common laboratory reagents, CGP-79807 possesses a mechanism of action (cell cycle

arrest) that inherently poses significant risks of reproductive toxicity, teratogenicity, and

genotoxicity, even at low exposure levels.

Immediate Action Required:

Default Hazard Band: OEL Band 4 (Occupational Exposure Limit < 10 µg/m³).

Primary Route of Exposure: Inhalation of dust (during weighing) and transdermal absorption

(especially when dissolved in DMSO).
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Mandatory Engineering Control: Class II Biological Safety Cabinet (BSC) or Powder

Containment Hood. Do not handle on an open bench.

Risk Assessment & Hazard Profiling
To select the correct PPE, one must understand the causality of the hazard. CGP-79807 is not

merely "toxic"; it is a specific biological disruptor.

Hazard Class Risk Mechanism Operational Implication

Cytotoxicity

Inhibits CDK1/2, blocking the

G1/S and G2/M phase

transitions.

Direct damage to rapidly

dividing cells (bone marrow, GI

tract, developing fetus).

Reproductive Toxicity Mechanism-based teratogen.

Zero-tolerance for exposure

during pregnancy. Double-

gloving is non-negotiable.

Physical State Crystalline solid / Powder.

High potential for electrostatic

charging and aerosolization

during weighing.

Solvent Carrier
Often dissolved in DMSO for

bioassays.

DMSO acts as a vehicle,

carrying the compound

through nitrile gloves and skin

into the bloodstream.

Personal Protective Equipment (PPE) Matrix
The following PPE ensemble is the minimum requirement for handling CGP-79807 in powder

or solution form. This protocol relies on the "Swiss Cheese Model" of safety—multiple layers

ensuring that if one fails, the next protects you.

A. Respiratory Protection[1][2][3]
Requirement:N95 (minimum) or P100/HEPA respirator.

Context: While the primary defense is the Fume Hood/BSC, a respirator provides the "last

line" of defense against invisible micro-aerosols generated during static discharge when
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opening the vial.

Scientist's Note: If handling >100 mg, upgrade to a Powered Air Purifying Respirator (PAPR)

to eliminate face-seal leakage risks.

B. Dermal Protection (Hands)
Protocol:Double-Gloving with specific breakthrough times.

Inner Glove: Nitrile (4 mil) – Taped to lab coat cuff.

Outer Glove: Nitrile (Extended Cuff, min 5-6 mil) or Neoprene.

Why? CGP-79807 is often dissolved in DMSO. Standard thin nitrile degrades rapidly in

DMSO. The outer glove acts as a sacrificial barrier; if splashed, strip it immediately. The

inner glove protects the skin during the change.

C. Ocular & Body Protection[3]
Eyes: Chemical Splash Goggles (Indirect Vent). Safety glasses are insufficient because

airborne powder can bypass side shields.

Body: Tyvek® or polypropylene disposable lab coat with elastic cuffs. Cotton coats absorb

liquids and hold toxins against the skin.

Operational Protocol: Safe Handling Workflow
Scientific Integrity: This workflow minimizes the "energy" put into the system, reducing the

chance of aerosol generation.

Step 1: Preparation & Static Control[1][3]
Workspace: Activate the Class II BSC or Powder Hood 15 minutes prior.

Static Neutralization: Place an ionizing fan or polonium staticmaster strip inside the hood.

Reasoning: Purine analogs like CGP-79807 are prone to static charge. Static makes

powder "jump" from the spatula, creating invisible contamination clouds.
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Lining: Cover the work surface with a plastic-backed absorbent mat (absorbent side up).

Step 2: Weighing (The Critical Risk Point)
Tare First: Place the receiving vessel (vial) on the balance and tare it before opening the

source vial.

Open Gently: Open the source vial of CGP-79807 slowly to prevent pressure equalization

from puffing dust out.

Transfer: Use a disposable anti-static spatula. Do not tap the spatula on the side of the

vessel; use gravity.

Seal: Cap the receiving vial immediately after transfer.

Step 3: Solubilization (DMSO Hazard)
Add Solvent: Add DMSO or Ethanol via pipette.

Vortexing: Do NOT vortex an open tube. Cap tightly, seal with Parafilm, then vortex.

Inspection: Check for full dissolution. Undissolved crystals can clog pipette tips, leading to

pressure buildup and splashing.

Step 4: Waste Disposal[2]
Solids: All weigh boats, spatulas, and gloves go into a sealed biohazard/chemical waste bag

labeled "Cytotoxic/High Potency."

Liquids: Dispose of liquid waste in a dedicated carboy labeled "High Potency -

DMSO/Organic."

Decontamination & Spill Response
Since CGP-79807 is a stable chemical structure, simple evaporation is not a cleaning strategy.

Deactivation Solution: 10% Sodium Hypochlorite (Bleach) is generally effective for oxidizing

biologicals, but for purine chemical stability, a two-step wash is validated:
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Solubilize: Wipe surface with 70% Ethanol or Isopropanol (to lift the hydrophobic drug).

Remove: Follow with a Detergent/Water scrub (to remove the residue).

Rinse: Final water rinse.[1]

Spill Procedure:

Cover: Lay a damp absorbent pad over the powder (do not sweep dry powder).

Scoop: Pick up the pad and dispose of it as hazardous waste.

Wash: Perform the three-step clean described above.[2]

Visualizing the Safety Logic
The following diagram illustrates the "Defense in Depth" strategy required for CGP-79807.
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Caption: Figure 1: Multi-layered containment strategy for handling HPAPIs like CGP-79807.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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